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Compound of Interest

Compound Name: Uzansertib

Cat. No.: B608087

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uzansertib (also known as INCB053914) is a potent, orally active, and ATP-competitive pan-
PIM kinase inhibitor.[1][2][3] It demonstrates significant activity against all three PIM kinase
isoforms (PIM1, PIM2, and PIM3), which are key serine/threonine kinases involved in cell
survival and proliferation pathways.[4][5] Overexpression of PIM kinases is implicated in
various hematologic malignancies, making Uzansertib a compound of interest for cancer
research and drug development.[4][5] Proper preparation of stock solutions is critical for
accurate and reproducible experimental results. This document provides detailed protocols for
the preparation of Uzansertib stock solutions in Dimethyl Sulfoxide (DMSO).

Physicochemical and Solubility Data

Uzansertib is available as a free base and as a phosphate salt. It is important to note the
specific form of the compound as solubility can differ. The data presented below is crucial for
preparing accurate stock solutions.
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Property Uzansertib (Free Base) Uzansertib Phosphate
Molecular Formula C26H26F3N503 C26H29F3NsO7P
Molecular Weight 513.51 g/mol [1] 611.51 g/mol [6][7]
Appearance White to off-white solid[1] White to off-white solid[8]

5 mg/mL (8.18 mM) to 18

Solubility in DMSO 100 mg/mL (194.74 mM)[1]
mg/mL (29.44 mM)[6][8][9]

May require sonication.[1] Use
- of newly opened, anhydrous Requires sonication and/or
Solubility Notes i o ] )
DMSO is recommended as itis  warming to fully dissolve.[6][9]

hygroscopic.[1]

Mechanism of Action: PIM Kinase Inhibition

Uzansertib functions by inhibiting the kinase activity of PIM1, PIM2, and PIM3, with ICso values
of 0.24 nM, 30 nM, and 0.12 nM, respectively.[1][2][7] PIM kinases are downstream effectors of
various signaling pathways, including the JAK/STAT pathway.[4][5] By inhibiting PIM kinases,
Uzansertib prevents the phosphorylation of numerous downstream substrates that are critical
for cell cycle progression, protein synthesis, and the inhibition of apoptosis.[1][4] Key
downstream targets include BAD, p70S6K, S6, and 4E-BP1.[1][3] Inhibition of these pathways
ultimately leads to anti-proliferative effects in various hematologic tumor cell lines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Uzansertib
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solution-preparation-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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